Cas no 865173-67-7 (4-benzoyl-N-(2Z)-3-(2-ethoxyethyl)-6-methanesulfonyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-benzoyl-N-(2Z)-3-(2-ethoxyethyl)-6-methanesulfonyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 865173-67-7
• MF: C₂₆H₂₄N₂O₅S₂
• MW: 508.609164237976
• CID: 6153669
• PubChem ID: 4381139
• Update Time: 2025-06-12

4-benzoyl-N-(2Z)-3-(2-ethoxyethyl)-6-methanesulfonyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-N-(2Z)-3-(2-ethoxyethyl)-6-methanesulfonyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• 4-benzoyl-N-[3-(2-ethoxyethyl)-6-methylsulfonyl-1,3-benzothiazol-2-ylidene]benzamide
• 865173-67-7
• (Z)-4-benzoyl-N-(3-(2-ethoxyethyl)-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)benzamide
• AKOS024606124
• F1359-2796
• 4-benzoyl-N-[(2Z)-3-(2-ethoxyethyl)-6-methanesulfonyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide

• Inchi： 1S/C26H24N2O5S2/c1-3-33-16-15-28-22-14-13-21(35(2,31)32)17-23(22)34-26(28)27-25(30)20-11-9-19(10-12-20)24(29)18-7-5-4-6-8-18/h4-14,17H,3,15-16H2,1-2H3/b27-26-
• InChI Key： HBYHRNYONJULJB-RQZHXJHFSA-N
• SMILES： S1/C(=N\C(C2C=CC(C(C3C=CC=CC=3)=O)=CC=2)=O)/N(CCOCC)C2C=CC(=CC1=2)S(C)(=O)=O

Computed Properties

• Exact Mass: 508.113
• Monoisotopic Mass: 508.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 886
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127A^2
• XLogP3: 4.4

Additional information on 4-benzoyl-N-(2Z)-3-(2-ethoxyethyl)-6-methanesulfonyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Comprehensive Overview of 4-benzoyl-N-(2Z)-3-(2-ethoxyethyl)-6-methanesulfonyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865173-67-7)

The compound 4-benzoyl-N-(2Z)-3-(2-ethoxyethyl)-6-methanesulfonyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865173-67-7) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects its intricate chemical architecture, which includes a benzoyl group, a methanesulfonyl moiety, and a benzothiazole core. These functional groups contribute to its potential applications in pharmaceutical research and material science. Researchers are particularly interested in its Z-configuration and the presence of an ethoxyethyl side chain, which may influence its biological activity and solubility.

In recent years, the demand for novel benzothiazole derivatives has surged due to their diverse pharmacological properties. The 4-benzoyl-N-(2Z)-3-(2-ethoxyethyl)-6-methanesulfonyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has garnered attention for its potential role in drug discovery, particularly in targeting enzymes or receptors associated with inflammatory pathways. Its methanesulfonyl group is a key feature often explored in medicinal chemistry for enhancing metabolic stability and binding affinity. This aligns with current trends in small-molecule therapeutics, where researchers seek compounds with optimized pharmacokinetic profiles.

From a synthetic chemistry perspective, the preparation of CAS No. 865173-67-7 involves multi-step reactions, including condensation and cyclization processes. The benzothiazole scaffold is constructed through innovative methodologies, often leveraging catalytic systems to improve yield and selectivity. The compound’s Z-configuration is critical for its stereochemical integrity, which can be confirmed using advanced analytical techniques like NMR spectroscopy and X-ray crystallography. These methods are frequently discussed in academic forums and industry conferences, highlighting the growing interest in structural characterization of complex molecules.

The 4-benzoyl-N-(2Z)-3-(2-ethoxyethyl)-6-methanesulfonyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide also presents opportunities in material science, particularly in the development of organic semiconductors or photoactive materials. Its conjugated system and electron-withdrawing methanesulfonyl group may facilitate charge transport, making it a candidate for optoelectronic applications. This aligns with the global push toward sustainable technologies, where researchers explore eco-friendly alternatives to traditional materials.

Safety and handling of CAS No. 865173-67-7 are paramount in laboratory settings. While not classified as hazardous, standard precautions for handling organic compounds should be followed, including the use of personal protective equipment (PPE) and proper ventilation. The compound’s stability under various conditions (e.g., temperature, pH) is a topic of interest for industrial-scale applications, often addressed in process chemistry studies.

In summary, 4-benzoyl-N-(2Z)-3-(2-ethoxyethyl)-6-methanesulfonyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a fascinating area of research at the intersection of chemistry and biology. Its structural complexity and functional versatility make it a valuable subject for further investigation, particularly in the contexts of drug development and advanced materials. As scientific inquiry continues to evolve, this compound may play a pivotal role in addressing unmet challenges in these fields.